Cas no 1060801-92-4 (3-(trifluoromethyl)pyridine-4-carbaldehyde)

• Product Name: 3-(trifluoromethyl)pyridine-4-carbaldehyde
• CAS No: 1060801-92-4
• MF: C₇H₄F₃NO
• MW: 175.107972145081
• CID: 1006917
• PubChem ID: 20079523
• Update Time: 2025-05-26

3-(trifluoromethyl)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)isonicotinaldehyde
• 3-(trifluoromethyl)pyridine-4-carbaldehyde
• 3-TRIFLUOROMETHYL-PYRIDINE-4-CARBALDEHYDE
• AB52782
• MFCD09834785
• BS-14376
• C71242
• 3-(Trifluoromethyl)-4-pyridinecarboxaldehyde
• DB-094059
• CS-0157351
• VUTZLVPOPGUJMR-UHFFFAOYSA-N
• 1060801-92-4
• AKOS022709791
• DTXSID701258829
• SCHEMBL9274800
• A905597

• MDL： MFCD09834785
• Inchi： 1S/C7H4F3NO/c8-7(9,10)6-3-11-2-1-5(6)4-12/h1-4H
• InChI Key： VUTZLVPOPGUJMR-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C=O)(F)F

Computed Properties

• Exact Mass: 175.02449824g/mol
• Monoisotopic Mass: 175.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30Ų

Additional information on 3-(trifluoromethyl)pyridine-4-carbaldehyde

Comprehensive Overview of 3-(Trifluoromethyl)pyridine-4-carbaldehyde (CAS No. 1060801-92-4)

3-(Trifluoromethyl)pyridine-4-carbaldehyde (CAS No. 1060801-92-4) is a highly versatile fluorinated pyridine derivative widely utilized in pharmaceutical, agrochemical, and material science research. Its unique molecular structure, featuring a trifluoromethyl group and an aldehyde functionality, makes it a critical intermediate for synthesizing complex molecules. This compound has garnered significant attention due to its role in developing bioactive compounds and advanced materials, aligning with current trends in sustainable chemistry and precision medicine.

The growing demand for fluorinated building blocks in drug discovery has positioned 3-(trifluoromethyl)pyridine-4-carbaldehyde as a key player. Researchers frequently search for "fluorinated aldehydes in medicinal chemistry" or "pyridine derivatives for drug synthesis," reflecting its relevance in modern R&D. Its electron-withdrawing trifluoromethyl group enhances metabolic stability and bioavailability, addressing common challenges in optimizing small-molecule therapeutics. Recent studies highlight its utility in designing kinase inhibitors and antiviral agents, topics trending in AI-driven drug development forums.

From a synthetic perspective, this compound’s aldehyde moiety enables diverse transformations, including reductive amination and condensation reactions. Industry professionals often inquire about "efficient routes to trifluoromethylpyridine aldehydes" or "scalable purification methods," underscoring its industrial importance. Innovations in continuous flow chemistry and catalysis have further streamlined its production, reducing environmental impact—a priority for green chemistry initiatives.

In material science, CAS 1060801-92-4 contributes to organic electronic materials and liquid crystal formulations. Searches for "fluorinated heterocycles for OLEDs" or "high-performance polymer precursors" frequently cite this compound. Its ability to modify electron transport properties and thermal stability aligns with the push for energy-efficient technologies. Startups focusing on flexible electronics and wearable sensors are increasingly exploring such derivatives.

Quality control of 3-(trifluoromethyl)pyridine-4-carbaldehyde requires rigorous analytical validation, with HPLC and NMR being standard techniques. Queries like "spectroscopic characterization of fluorinated aldehydes" or "impurity profiling" dominate technical discussions. Regulatory compliance, particularly for GMP-grade intermediates, remains a focal point for manufacturers supplying the pharmaceutical sector.

Emerging applications in catalysis and metal-organic frameworks (MOFs) have expanded the compound’s utility. Academic searches for "ligand design for transition metals" or "porous materials synthesis" highlight its interdisciplinary appeal. The trifluoromethyl group’s role in tuning supramolecular interactions is a hot topic in computational chemistry studies.

To summarize, 3-(trifluoromethyl)pyridine-4-carbaldehyde (CAS 1060801-92-4) bridges multiple scientific domains, from drug discovery to advanced materials engineering. Its synergy with cutting-edge technologies like AI-assisted molecular design and sustainable manufacturing ensures enduring relevance. As research evolves, this compound will likely remain pivotal in addressing global challenges in healthcare and clean energy.